Cas no 1170624-73-3 (Butyramidine HOAc)
Butyramidine HOAc Chemical and Physical Properties
Names and Identifiers
-
- Butyramidine HOAc
- Butanimidamide, acetate (1:1)
-
- MDL: MFCD09260514
- Inchi: 1S/C4H10N2.C2H4O2/c1-2-3-4(5)6;1-2(3)4/h2-3H2,1H3,(H3,5,6);1H3,(H,3,4)
- InChI Key: QUBWTXNVPULBEW-UHFFFAOYSA-N
- SMILES: OC(C)=O.NC(CCC)=N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 80.5
- Topological Polar Surface Area: 87.2
Butyramidine HOAc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB286456-5 g |
Butyramidine HOAc |
1170624-73-3 | 5 g |
€723.00 | 2023-07-20 | ||
| abcr | AB286456-5g |
Butyramidine HOAc; . |
1170624-73-3 | 5g |
€723.00 | 2024-06-09 |
Butyramidine HOAc Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on Butyramidine HOAc
Research Brief on Butyramidine HOAc (CAS: 1170624-73-3): Recent Advances and Applications
Butyramidine HOAc (CAS: 1170624-73-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, particularly in the context of inflammatory and metabolic disorders.
A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of Butyramidine HOAc with key inflammatory markers. The research team employed molecular docking simulations and in vitro assays to demonstrate the compound's high affinity for specific pro-inflammatory cytokines. These findings suggest that Butyramidine HOAc may serve as a novel anti-inflammatory agent with potential applications in autoimmune diseases and chronic inflammation conditions.
Further research has explored the metabolic effects of Butyramidine HOAc. A preclinical study conducted at Harvard Medical School revealed that the compound exhibits significant modulatory effects on lipid metabolism pathways. Through comprehensive metabolomic analysis, researchers identified that Butyramidine HOAc influences key enzymes in fatty acid oxidation, suggesting its potential utility in treating metabolic syndrome and related disorders.
The pharmacokinetic profile of Butyramidine HOAc has been extensively characterized in recent investigations. A 2024 publication in Drug Metabolism and Disposition reported favorable absorption and distribution properties, with particular emphasis on its ability to cross the blood-brain barrier. This property opens new possibilities for neurological applications, with ongoing studies exploring its potential in neurodegenerative diseases.
From a chemical synthesis perspective, recent advancements have improved the yield and purity of Butyramidine HOAc production. A team at MIT developed a novel catalytic process that reduces byproduct formation while maintaining the compound's stereochemical integrity. This technological advancement addresses previous challenges in large-scale production, facilitating further clinical development.
Current clinical trials involving Butyramidine HOAc are primarily focused on Phase I safety evaluations, with preliminary results expected in late 2024. The compound's unique combination of anti-inflammatory and metabolic effects positions it as a promising candidate for multifactorial diseases where these pathways intersect. Future research directions include exploring combination therapies and investigating potential applications in oncology, given recent findings regarding its effects on tumor microenvironment modulation.
In conclusion, Butyramidine HOAc (1170624-73-3) represents an exciting development in chemical biology and pharmaceutical research. Its multifaceted biological activities and improved synthetic accessibility make it a compound worthy of continued investigation. As research progresses, this molecule may offer novel therapeutic options for complex diseases involving inflammation and metabolic dysregulation.
1170624-73-3 (Butyramidine HOAc) Related Products
- 1447663-71-9(hexanimidamide)
- 54122-53-1(Propanimidamide, acetate)
- 190975-32-7(Pentanoic acid, 5-amino-5-imino-)
- 4766-48-7(4,4-Diaminobut-3-enoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)